Sodium acetate trihydrate

Specification

• Description: Sodium acetate is an organic sodium salt. It has a role as a NMR chemical shift reference compound. It contains an acetate.; Sodium Acetate is chemically designated CH3COONa, a hygroscopic powder very soluble in water. Sodium acetate could be used as additives in food, industry, concrete manufacture, heating pads and in buffer solutions. Medically, sodium acetate is important component as an electrolyte replenisher when given intravenously. It is mainly indicated to correct sodium levels in hyponatremic patients. It can be used also in metabolic acidosis and for urine alkalinization.; Sodium Acetate is the trihydrate sodium salt of acetic acid with alkalinizing, diuretic and electrolyte replacement properties. Following absorption, sodium acetate generates sodium bicarbonate, thereby raising blood and urine pH. In addition, this agent may increase serum sodium concentration.; Sodium Acetate Anhydrous is the anhydrous, sodium salt form of acetic acid. Sodium acetate anhydrous disassociates in water to form sodium ions (Na+) and acetate ions. Sodium is the principal cation of the extracellular fluid and plays a large part in fluid and electrolyte replacement therapies. Sodium acetate anhydrous is used as an electrolyte replenisher in isosmotic solution for parenteral replacement of acute losses of extracellular fluid without disturbing normal electrolyte balance.; The trihydrate sodium salt of acetic acid, which is used as a source of sodium ions in solutions for dialysis and as a systemic and urinary alkalizer, diuretic, and expectorant.
• CAS No.: 6131-90-4
• Molecular Formula: C2H6NaO3
• Molecular Weight: 101.06 g/mol
• IUPAC Name: sodium;acetate
• Standard InChI: InChI=1S/C2H4O2.Na.H2O/c1-2(3)4;;/h1H3,(H,3,4);;1H2
• Standard InChI Key: PNNIIULEYDEVIV-UHFFFAOYSA-N
• Isomeric SMILES: CC(=O)[O-].O.O.O.[Na+]
• Impurities: Because of demanding reagent,pharmaceutical, medical, and photographic uses, purity becomes very important. Among improvements made in recent years were the reduction of iron content and carbonate level of the Food Chemical Codex grade. Technical grades have higher limits for heavy metals, arsenic, carbonates, or potassium compounds.
• SMILES: CC(=O)[O-].O.O.O.[Na+]
• Canonical SMILES: CC(=O)O.O.[Na]
• Colorform: WHITE GRANULAR POWDER OR MONOCLINIC CRYSTALS; Colorless
• Melting Point: 324 °C; 328 °C